Cas no 2368870-94-2 (2-(3-tert-Butyl-phenoxy)-acetamidine)

• Product Name: 2-(3-tert-Butyl-phenoxy)-acetamidine
• CAS No: 2368870-94-2
• MF: C₁₂H₁₉ClN₂O
• MW: 242.745062112808
• MDL: MFCD31714210
• CID: 5155287
• Update Time: 2026-03-03

2-(3-tert-Butyl-phenoxy)-acetamidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-Butyl-phenoxy)-acetamidine

• MDL： MFCD31714210
• Inchi： 1S/C12H18N2O.ClH/c1-12(2,3)9-5-4-6-10(7-9)15-8-11(13)14;/h4-7H,8H2,1-3H3,(H3,13,14);1H
• InChI Key： IZOXOWRSMPMOGH-UHFFFAOYSA-N
• SMILES： Cl.O(CC(=N)N)C1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 220
• Topological Polar Surface Area: 59.1

Additional information on 2-(3-tert-Butyl-phenoxy)-acetamidine

Introduction to 2-(3-tert-Butyl-phenoxy)-acetamidine (CAS No: 2368870-94-2)

2-(3-tert-Butyl-phenoxy)-acetamidine is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2368870-94-2, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and biochemical research. The presence of a tert-butyl group on the phenyl ring and an acetamidine moiety contributes to its distinct reactivity and utility in synthetic chemistry.

The molecular structure of 2-(3-tert-Butyl-phenoxy)-acetamidine consists of a benzene ring substituted with a 3-tert-butyl group, which enhances its lipophilicity and stability under various conditions. The acetamidine functional group introduces a polar amine-like character, making it a versatile intermediate in the synthesis of more complex molecules. This combination of structural features positions the compound as a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in the development of novel pharmacophores that combine lipophilic and hydrophilic properties to improve drug bioavailability and target specificity. The tert-butyl-phenoxy moiety in 2-(3-tert-Butyl-phenoxy)-acetamidine is particularly noteworthy, as it has been shown to influence both solubility and metabolic stability. This makes the compound an attractive candidate for further exploration in the design of small-molecule drugs.

One of the most compelling aspects of 2-(3-tert-Butyl-phenoxy)-acetamidine is its potential role in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The acetamidine group, in particular, is known for its ability to interact with biological targets through hydrogen bonding and ionic interactions, providing a scaffold for rational drug design.

Recent studies have highlighted the compound's utility in the development of kinase inhibitors, where the 3-tert-butyl-phenoxy group helps to stabilize binding interactions with protein targets. Additionally, modifications to this core structure have led to the discovery of compounds with enhanced pharmacokinetic profiles. These findings underscore the importance of 2-(3-tert-Butyl-phenoxy)-acetamidine as a precursor in medicinal chemistry.

The synthesis of 2-(3-tert-Butyl-phenoxy)-acetamidine typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired aromatic framework.

From a computational chemistry perspective, virtual screening methods have been used to evaluate the binding affinity of derivatives of 2-(3-tert-Butyl-phenoxy)-acetamidine to biological targets. These simulations have provided insights into how structural modifications can fine-tune activity profiles, guiding experimental efforts toward more effective drug candidates. The integration of experimental data with computational models has become increasingly sophisticated, enabling more precise predictions of molecular behavior.

The pharmaceutical industry has also shown interest in exploring derivatives of this compound for their potential therapeutic effects. Preclinical studies have demonstrated that certain analogs exhibit promising activity against disease models without significant toxicity. This aligns with broader trends in drug discovery aimed at identifying molecules that balance efficacy with safety profiles.

In conclusion, 2-(3-tert-Butyl-phenoxy)-acetamidine (CAS No: 2368870-94-2) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential applications. Its unique combination of lipophilic and hydrophilic characteristics makes it an excellent candidate for further research into novel therapeutic agents. As scientific understanding continues to evolve, compounds like this will play an increasingly critical role in addressing complex medical challenges.